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CAS No.: 4741-58-6
Cat. No.: B1611054

Get Quote

Executive Summary & Chemical Identity

4,5-Dimethoxyisobenzofuran-1(3H)-one, commonly referred to as 4,5-dimethoxyphthalide, is
a highly versatile oxygenated phthalide scaffold[1]. In medicinal chemistry and advanced
organic synthesis, the phthalide core is recognized as a "privileged scaffold" due to its
prevalence in bioactive natural products and its utility as a rigid building block. Specifically, the
4,5-dimethoxy substitution pattern provides unique electronic and steric properties that make it
an ideal precursor for the synthesis of complex isoindoline derivatives[2], novel alkaloid
analogs, and as a highly specific analytical reference standard in biochemical degradation
studies|[3].

Physicochemical Profiling

To facilitate assay development and synthetic planning, the core physicochemical parameters
of 4,5-dimethoxyphthalide are summarized below.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1611054#bc-rfq
https://www.benchchem.com/product/b1611054/docs?utm_src=pdf-body#comprehensive-technical-guide-4-5-dimethoxyisobenzofuran-1-3h-one-cas-4741-58-6
https://www.chemwhat.com/45-dimethoxyphthalide-cas-4741-58-6-2/
https://patentimages.storage.googleapis.com/3b/e9/81/7b17e26d0438ae/EP1566378A1.pdf
https://www.researchgate.net/publication/361398952_P450cam_CYP101A1_Mutants_for_Endosulfan_Degradation_Complete_Dehalogenation_of_Endosulfan_Diol_and_Related_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Chemical Name 4,5-Dimethoxyisobenzofuran-1(3H)-one
Common Synonym 4,5-Dimethoxyphthalide

CAS Registry Number 4741-58-6[1]

Molecular Formula C10H1004[4]

Molecular Weight 194.18 g/mol [3]

Monoisotopic Mass 194.0579 Da

Topological Polar Surface Area (TPSA) ~44.7 A2

Key Structural Motif Oxygenated Phthalide (Isobenzofuranone)

Mechanistic Synthesis & Retrosynthetic Analysis

The most field-proven, scalable route to 4,5-dimethoxyphthalide involves the direct
chloromethylation of 3,4-dimethoxybenzoic acid, followed by spontaneous intramolecular
lactonization[2].

Causality Behind the Chemistry: The reaction utilizes formaldehyde (formalin) saturated with
anhydrous hydrogen chloride (HCI) gas. The high concentration of HCI serves a dual
mechanistic purpose:

« |t protonates formaldehyde to generate the highly electrophilic chloromethyl cation ( +CH2CI
), which is necessary to overcome the deactivating nature of the carboxyl group on the
aromatic ring.

e |t drives the equilibrium of the reaction forward. The strongly activating methoxy groups at
positions 3 and 4 direct the electrophilic aromatic substitution to position 2. Although position
2 is sterically hindered, the substitution is thermodynamically driven by the subsequent rapid
intramolecular cyclization between the newly formed chloromethyl group and the adjacent
carboxyl group, yielding the highly stable five-membered lactone ring.

o . : Chloromethylation 2-Chloromethyl Intramolecular e .
3,4-Dimethoxybenzoic Acid (HCHO, HCl gas) R e —> 4,5-Dimethoxyphthalide
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Figure 1: Synthesis workflow of 4,5-dimethoxyphthalide via chloromethylation.

Protocol 1: Synthesis of 4,5-Dimethoxyphthalide

This protocol is a self-validating system adapted from established patent literature for high-yield
recovery|[2].

e Preparation of Reagent: Saturate 36 mL of aqueous formaldehyde (formalin) with anhydrous
hydrogen chloride gas. Caution: This process is highly exothermic; perform in a well-
ventilated fume hood using an ice bath to control the initial dissolution.

e Substrate Addition: Add 5.0 g (27 mmol) of 3,4-dimethoxybenzoic acid to the acidic formalin
solution.

o Reaction Execution: Stir the mixture while continuously bubbling HCI gas at 65°C for 2
hours.

o Expert Insight: Continuous bubbling ensures the reaction matrix remains saturated with
HCI, preventing the reverse reaction and driving the chloromethylation to completion.

o Concentration: Concentrate the reaction solution under reduced pressure to remove excess
formaldehyde and volatile HCI.

» Neutralization & Precipitation (Self-Validation): Add 16 mL of distilled water to the residue.
Carefully neutralize the mixture using dilute aqueous ammonia (2:3 ratio of concentrated
agueous ammonia to water).

o Validation Check: The neutralization step will induce the immediate precipitation of the
crude 4,5-dimethoxyphthalide as the pH approaches neutrality, visually confirming
successful lactonization.

« |solation: Filter the precipitate, wash with cold distilled water, and recrystallize from ethanol
to yield the pure lactone.

Downstream Applications in Drug Development
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4,5-Dimethoxyphthalide is not merely an endpoint; it is a critical node in the synthesis of
advanced therapeutics and serves as a vital analytical standard.

4,5-Dimethoxyphthalide

Amine + NaBH4 | GC-MS Reference Structural Elaboration

Gsoindoline Derivatives) [Analytical StandarcD [Alkaloid Scaﬁolds}
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Figure 2: Downstream applications of the 4,5-dimethoxyphthalide scaffold.

Protocol 2: Conversion to Isoindoline Scaffold

Isoindolines are crucial for creating various CNS-active compounds and kinase inhibitors.

o Amidation: Heat 4,5-dimethoxyphthalide in glacial acetic acid or dimethylformamide (DMF)
with a primary amine ( R—-NH2). The amine attacks the lactone carbonyl, opening the ring,
which is followed by dehydration to form the corresponding phthalimidine (lactam)[2].

» Reduction: Dissolve the resulting lactam in a mixed solvent system of methanol and
tetrahydrofuran (THF).

o Hydride Addition (Self-Validation): Slowly add sodium borohydride ( NaBH4). Monitor the
reaction via FT-IR; the disappearance of the strong lactam carbonyl stretch (~1680 cm~1)
validates the complete reduction to the substituted isoindoline[2].

Furthermore, in complex biochemical assays, such as the biodegradation of persistent organic
pollutants by Cytochrome P450cam (CYP101A1) mutants, 4,5-dimethoxyphthalide acts as a
critical synthetic reference standard (M+ 194) for GC-MS validation[3].

Analytical Characterization & Regiochemical
Validation
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To ensure scientific integrity, rigorous analytical characterization is required to confirm the
regioselectivity of the chloromethylation step.

e Mass Spectrometry (EI-MS): The molecular ion peak is observed at m/z 194. A characteristic
fragmentation pattern involves the loss of CO2(M-44) from the lactone ring, yielding a
prominent m/z 150 fragment[3].

e 1H NMR (CDCIs3) & Regiochemical Pitfalls:
o Lactone CH2(C3): Appears as a sharp singlet around & 5.23 ppm[5].
o Methoxy Protons: Two distinct singlets around & 3.95 and & 3.99 ppm[5].

o Aromatic Protons (C6 and C7) - Expert Insight: In true 4,5-dimethoxyphthalide, the
aromatic protons at positions 6 and 7 are ortho to one another, which should theoretically
manifest as an AB system (two doublets, J=8 Hz). However, researchers must exercise
extreme caution: if empirical *H NMR data presents two distinct aromatic singlets (e.g., 0
7.30 and 6.92 ppm)[5], this strongly indicates para-oriented protons. Such a spectrum
actually belongs to the 5,6-dimethoxyphthalide (meconine) isomer, arising from
chloromethylation at position 6 rather than position 2. Recognizing this regiochemical
divergence is a critical self-validating step in phthalide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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